4-chloro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide
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Description
4-chloro-N-(2-methyl-4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H18ClN3O3S and its molecular weight is 439.91. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Molecular Structure
Novel derivatives of 4-chloro-N-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide have been synthesized, showcasing potential anticancer activities. These compounds were evaluated against a wide range of human tumor cell lines, with some showing remarkable activity at low micromolar levels, suggesting their potential as anticancer agents (Sławiński et al., 2012).
Chemical Behavior and Reactivity
Research on tetrahydroquinazoline derivatives through aza Diels-Alder reactions revealed the chemical behavior and reactivity of related compounds. These studies contribute to the understanding of the reactivity patterns and potential applications in creating more complex molecules with desired biological activities (Cremonesi et al., 2010).
Antimicrobial Activity
A series of novel quinazolinone derivatives, including those related to 4-chloro-N-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide, have been synthesized and evaluated for their antimicrobial activity. These compounds displayed varied degrees of inhibitory actions against bacteria such as S. aureus, B. cereus, E. coli, and fungi like A. niger, and C. albicans, indicating their potential in antimicrobial treatment strategies (Vanparia et al., 2013).
Luminescence Properties
The synthesis of new Schiff base ligands incorporating sulfanilamide and quinazolinone fragments, including 4-chloro-N-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide derivatives, revealed their luminescence properties when complexed with transition metals. These findings suggest potential applications in materials science, particularly in creating luminescent materials (Popov et al., 2017).
Antioxidant Activity
Investigations into quinazolones as antioxidant additives for lubricating oils demonstrated that certain derivatives of 4-chloro-N-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide exhibit significant antioxidant activity. These studies highlight the potential use of these compounds in enhancing the oxidative stability of lubricating oils, offering insights into their broader industrial applications (Habib et al., 2014).
Properties
IUPAC Name |
4-chloro-N-[2-methyl-4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O3S/c1-14-13-17(26-15(2)24-21-6-4-3-5-19(21)22(26)27)9-12-20(14)25-30(28,29)18-10-7-16(23)8-11-18/h3-13,25H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLYGIXMUSMGVBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N2C(=NC3=CC=CC=C3C2=O)C)NS(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.